Cas no 2160683-57-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid
- 2160683-57-6
- EN300-1287366
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid
-
- Inchi: 1S/C24H28N2O4/c1-24(14-22(27)28,16-10-12-25-13-11-16)26-23(29)30-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21,25H,10-15H2,1H3,(H,26,29)(H,27,28)
- InChI Key: RSEHLVQFULKIIS-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(=O)O)C1CCNCC1)=O
Computed Properties
- Exact Mass: 408.20490738g/mol
- Monoisotopic Mass: 408.20490738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 598
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 87.7Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287366-0.05g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 0.05g |
$2637.0 | 2023-05-26 | ||
| Enamine | EN300-1287366-0.1g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 0.1g |
$2762.0 | 2023-05-26 | ||
| Enamine | EN300-1287366-0.25g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 0.25g |
$2889.0 | 2023-05-26 | ||
| Enamine | EN300-1287366-0.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 0.5g |
$3014.0 | 2023-05-26 | ||
| Enamine | EN300-1287366-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 1g |
$3139.0 | 2023-05-26 | ||
| Enamine | EN300-1287366-2.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 2.5g |
$6155.0 | 2023-05-26 | ||
| Enamine | EN300-1287366-5.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 5g |
$9107.0 | 2023-05-26 | ||
| Enamine | EN300-1287366-10.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 10g |
$13504.0 | 2023-05-26 | ||
| Enamine | EN300-1287366-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 50mg |
$1682.0 | 2023-10-01 | ||
| Enamine | EN300-1287366-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(piperidin-4-yl)butanoic acid |
2160683-57-6 | 100mg |
$1761.0 | 2023-10-01 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid
Research Brief on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid (CAS: 2160683-57-6)
The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid (CAS: 2160683-57-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and peptide synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the role of this compound as a versatile building block in the synthesis of peptide-based therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidin-4-yl moiety makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to introduce constrained amino acid residues into peptide chains, thereby enhancing their stability and bioactivity. The CAS number 2160683-57-6 has been frequently cited in patents and publications related to novel peptide analogs and peptidomimetics.
In addition to its synthetic utility, preliminary biological evaluations have revealed that derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid exhibit promising activity against various disease targets. For instance, a recent study demonstrated its potential as a modulator of G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders and metabolic diseases. The compound's unique structural features, including the piperidine ring, contribute to its ability to interact with these receptors selectively.
Further investigations into the pharmacokinetic properties of this compound have shown favorable absorption and distribution profiles, making it a candidate for further drug development. Researchers have also explored its use in prodrug strategies, where the Fmoc group can be cleaved enzymatically to release active drug molecules. This approach has been particularly relevant in the design of targeted therapies for cancer and infectious diseases.
In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid (CAS: 2160683-57-6) represents a valuable tool in medicinal chemistry, with applications ranging from peptide synthesis to drug discovery. Ongoing research is expected to uncover additional therapeutic potentials and optimize its use in clinical settings. The compound's versatility and biological activity underscore its importance in the development of next-generation therapeutics.
2160683-57-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(piperidin-4-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)